Cas no 328-80-3 (3-Nitro-5-(trifluoromethyl)benzoic acid)

• Product Name: 3-Nitro-5-(trifluoromethyl)benzoic acid
• CAS No: 328-80-3
• MF: C₈H₄F₃NO₄
• MW: 235.116872787476
• MDL: MFCD00024509
• CID: 82130
• PubChem ID: 87577111
• Update Time: 2025-06-30

3-Nitro-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-(trifluoromethyl)benzoic acid
• 3-Carboxy-5-nitrobenzotrifluoride
• 3-Trifluoromethyl-5-nitrobenzoic Acid
• 3-Nitro-5-trifluoromethylbenzoic acid
• 3-Nitro-5-trifluormethyl-benzoesaeure
• 3-trifluoro-5-nitrobenzoic acid
• 5-nitro-3-trifluoromethylbenzoic acid
• 3-Nitro-5-(trifluoromethyl) benzoic acid
• 3-nitro-5(trifluoromethyl)benzoic acid
• 3-Nitro-5-trifluoromethyl benzoic acid
• FT-0616227
• 3-(trifluoromethyl)-5-nitrobenzoic acid
• InChI=1/C8H4F3NO4/c9-8(10,11)5-1-4(7(13)14)2-6(3-5)12(15)16/h1-3H,(H,13,14)
• 5-nitro-3-(trifluoromethyl)benzoic acid
• AC-4003
• MFCD00024509
• AKOS005216892
• Z1476863232
• 3-nitro-5 (trifluoromethyl)benzoic acid
• EN300-114573
• AM20060887
• a,a,a-trifluoro-5-nitro-m-toluic acid
• T1344
• STR05281
• 328-80-3
• 3-Nitro-5-(trifluoromethyl)benzoicacid
• SCHEMBL129366
• CHEMBL2179900
• 5-Trifluoromethyl-3-nitrobenzoic acid
• ODCLHXGXGFBBTA-UHFFFAOYSA-
• SY024756
• DTXSID10346941
• CS-W010331
• AB01441
• Benzoic acid, 3-nitro-5-(trifluoromethyl)-
• 3-nitro-5-trifluormethyl-benzoic acid
• CL8096
• 5-nitro-3-trifluoromethyl-benzoic acid
• DTXCID70298013
• 3-Nitro-5-trifluoromethyl-benzoic acid

• MDL： MFCD00024509
• Inchi： 1S/C8H4F3NO4/c9-8(10,11)5-1-4(7(13)14)2-6(3-5)12(15)16/h1-3H,(H,13,14)
• InChI Key： ODCLHXGXGFBBTA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])(F)F
• BRN： 2284651

Computed Properties

• Exact Mass: 235.00900
• Monoisotopic Mass: 235.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2

Experimental Properties

• Color/Form: Not available
• Density: 1.464
• Melting Point: 128.0 to 132.0 deg-C
• Boiling Point: 309.8℃ at 760 mmHg
• Flash Point: 65.6°C
• PSA: 83.12000
• LogP: 2.83500
• Solubility: Not available

3-Nitro-5-(trifluoromethyl)benzoic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3-Nitro-5-(trifluoromethyl)benzoic acid

Introduction to 3-Nitro-5-(trifluoromethyl)benzoic acid (CAS No. 328-80-3)

3-Nitro-5-(trifluoromethyl)benzoic acid (CAS No. 328-80-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a nitro group and a trifluoromethyl group attached to a benzene ring. These functional groups contribute to the compound's reactivity and stability, making it an important intermediate in the synthesis of more complex molecules.

The molecular formula of 3-Nitro-5-(trifluoromethyl)benzoic acid is C₉H₄F₃₄, and its molecular weight is approximately 241.12 g/mol. The compound exists as a white crystalline solid at room temperature and is soluble in polar solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it suitable for a wide range of applications in both academic research and industrial settings.

In the pharmaceutical industry, 3-Nitro-5-(trifluoromethyl)benzoic acid has gained attention due to its potential as an intermediate in the synthesis of drugs with diverse therapeutic effects. Recent studies have explored its role in the development of anti-inflammatory agents, anticancer drugs, and antiviral compounds. The presence of the nitro group and trifluoromethyl group enhances the compound's biological activity by modulating its interaction with biological targets.

One notable application of 3-Nitro-5-(trifluoromethyl)benzoic acid is in the synthesis of COX-2 inhibitors, which are used to treat inflammatory conditions such as arthritis. The trifluoromethyl group has been shown to improve the selectivity and potency of these inhibitors, reducing side effects associated with non-selective COX inhibitors. Additionally, the compound's ability to form stable esters and amides makes it a valuable building block in the design of prodrugs that can enhance drug delivery and bioavailability.

In materials science, 3-Nitro-5-(trifluoromethyl)benzoic acid has been investigated for its potential use in the development of functional materials with unique properties. For example, researchers have explored its incorporation into polymers to create materials with enhanced thermal stability and mechanical strength. The trifluoromethyl group contributes to the material's hydrophobicity and chemical resistance, making it suitable for applications in coatings, adhesives, and electronic devices.

The synthetic routes for producing 3-Nitro-5-(trifluoromethyl)benzoic acid have been extensively studied, with various methods reported in the literature. One common approach involves the nitration of 5-trifluoromethylbenzoic acid using a mixture of concentrated sulfuric acid and nitric acid. This method provides high yields and good purity but requires careful control of reaction conditions to avoid side reactions. Alternative methods include electrophilic aromatic substitution reactions and transition metal-catalyzed transformations, which offer improved selectivity and environmental compatibility.

The safety profile of 3-Nitro-5-(trifluoromethyl)benzoic acid is an important consideration for both laboratory use and industrial applications. While the compound is generally stable under normal conditions, it should be handled with appropriate precautions to prevent exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, 3-Nitro-5-(trifluoromethyl)benzoic acid (CAS No. 328-80-3) is a multifunctional compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure endows it with valuable properties that make it an essential intermediate in the development of advanced materials and therapeutic agents. Ongoing research continues to uncover new uses for this compound, highlighting its importance in modern chemistry.